Cas no 6623-83-2 (6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid)

• Product Name: 6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
• CAS No: 6623-83-2
• MF: C₇H₇ClN₂O₂S
• MW: 218.660679101944
• MDL: MFCD16657379
• CID: 521716
• PubChem ID: 244523
• Update Time: 2025-04-19

6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 6-chloro-5-methyl-2-(methylthio)-
• 6-chloro-5-methyl-2-methylsulfanylpyrimidine-4-carboxylic acid
• 6-chloro-5-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
• AC1L6DVM
• AC1Q3PWA
• AR-1H1350
• CTK2F8142
• NSC55454
• NSC-55454

• MDL： MFCD16657379
• Inchi： 1S/C7H7ClN2O2S/c1-3-4(6(11)12)9-7(13-2)10-5(3)8/h1-2H3,(H,11,12)
• InChI Key： DCPVIQOHNZCUJY-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C(=O)O)=NC(=N1)SC

Computed Properties

• Exact Mass: 217.99181
• Monoisotopic Mass: 217.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 389.9°C at 760 mmHg
• Flash Point: 189.6°C
• Refractive Index: 1.621
• PSA: 63.08
• LogP: 1.85850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives